Cas no 122128-84-1 (Diphenyl-1H-pyrazole-4,5-diamine)

• Product Name: Diphenyl-1H-pyrazole-4,5-diamine
• CAS No: 122128-84-1
• MF: C₁₅H₁₄N₄
• MW: 250.2984623909
• MDL: MFCD12547013
• CID: 2138801
• PubChem ID: 9859783
• Update Time: 2025-11-01

Diphenyl-1H-pyrazole-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-diphenyl-1H-pyrazole-4,5-diamine
• diphenylpyrazole-3,4-diamine
• SCHEMBL1800736
• Z276113742
• 2,5-diphenylpyrazole-3,4-diamine
• AKOS005256438
• 122128-84-1
• MFCD12547013
• EN300-120800
• diphenyl-1H-pyrazole-4,5-diamine
• DB-311474
• XEA12884
• Diphenyl-1H-pyrazole-4,5-diamine

• MDL： MFCD12547013
• Inchi： 1S/C15H14N4/c16-13-14(11-7-3-1-4-8-11)18-19(15(13)17)12-9-5-2-6-10-12/h1-10H,16-17H2
• InChI Key： WVNRYHPYXYRWOU-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(=C(C(C2C=CC=CC=2)=N1)N)N

Computed Properties

• Exact Mass: 250.121846464Da
• Monoisotopic Mass: 250.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.9Ų

Diphenyl-1H-pyrazole-4,5-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Diphenyl-1H-pyrazole-4,5-diamine

Diphenyl-1H-pyrazole-4,5-diamine (CAS No. 122128-84-1): A Comprehensive Overview

Diphenyl-1H-pyrazole-4,5-diamine, a compound with the chemical identifier CAS No. 122128-84-1, has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This heterocyclic organic compound belongs to the pyrazole class, characterized by a six-membered ring containing two nitrogen atoms. The presence of two amino groups at the 4 and 5 positions enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of Diphenyl-1H-pyrazole-4,5-diamine consists of a central pyrazole ring substituted with two phenyl groups and two amino functionalities. This arrangement imparts a high degree of versatility, enabling its use in various chemical transformations and biological assays. The compound's ability to act as a precursor in the synthesis of more complex molecules has made it a subject of interest for researchers exploring novel drug candidates.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting inflammatory and immunological disorders. Diphenyl-1H-pyrazole-4,5-diamine has emerged as a promising candidate in this area due to its potential to modulate immune responses. Studies have demonstrated its ability to inhibit the activity of certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the production of pro-inflammatory mediators, making their inhibition a strategic approach to alleviating inflammation.

Moreover, the compound has shown promise in preclinical studies as an antioxidant agent. Oxidative stress is a hallmark of various chronic diseases, including neurodegenerative disorders and cardiovascular conditions. The amine groups in Diphenyl-1H-pyrazole-4,5-diamine contribute to its radical-scavenging capabilities, allowing it to neutralize reactive oxygen species (ROS) and protect cells from oxidative damage. This property has sparked interest in exploring its potential as a therapeutic agent for conditions where oxidative stress plays a significant role.

Another area where Diphenyl-1H-pyrazole-4,5-diamine has shown promise is in the field of anticancer research. The pyrazole scaffold is known for its broad spectrum of biological activities, including anti-proliferative effects on cancer cells. Research indicates that the compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. Additionally, its ability to inhibit the expression of growth factor receptors has made it a candidate for further investigation as an anti-cancer therapeutic.

The synthesis of Diphenyl-1H-pyrazole-4,5-diamine involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the condensation of phenylhydrazine with appropriate diketones or α-haloketones to form the pyrazole core. Subsequent functionalization at the 4 and 5 positions introduces the amino groups, which can be further modified through various chemical transformations. This flexibility in synthesis allows researchers to tailor the compound's properties for specific applications.

In conclusion, Diphenyl-1H-pyrazole-4,5-diamine (CAS No. 122128-84-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it valuable for modulating inflammatory pathways, acting as an antioxidant, and exhibiting anti-cancer properties. The ongoing research into this compound underscores its importance as a building block for developing novel therapeutic agents aimed at treating various diseases.